Cas no 111711-16-1 (N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide)

• Product Name: N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide
• CAS No: 111711-16-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5332236
• Update Time: 2025-06-14

N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-(3-pyridinylmethyl)-
• N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide

• Inchi： 1S/C13H18N2O/c16-13(12-6-2-1-3-7-12)15-10-11-5-4-8-14-9-11/h4-5,8-9,12H,1-3,6-7,10H2,(H,15,16)
• InChI Key： RKIRABOXDBYFGX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CN=C2)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide

Comprehensive Overview of N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide (CAS No. 111711-16-1)

N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide, with the CAS number 111711-16-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, combines a pyridine ring with a cyclohexanecarboxamide moiety, making it a versatile intermediate in drug discovery and material science. Its unique structure offers potential applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide is driven by its potential role in addressing modern healthcare challenges, such as neurodegenerative diseases and chronic pain management. Researchers are exploring its interactions with nicotinic acetylcholine receptors (nAChRs), which are critical in cognitive function and addiction therapy. Additionally, its amide linkage and aromatic pyridine group contribute to its stability and bioavailability, making it a promising candidate for drug formulation.

From a synthetic chemistry perspective, CAS 111711-16-1 is often synthesized through amide coupling reactions between cyclohexanecarboxylic acid derivatives and 3-(aminomethyl)pyridine. This process highlights the compound's adaptability in organic synthesis, where it serves as a building block for more complex molecules. Its solubility in polar solvents and moderate lipophilicity further enhance its utility in high-throughput screening and combinatorial chemistry.

In the context of green chemistry, N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide aligns with the demand for sustainable synthetic routes. Recent studies emphasize its potential as a biodegradable intermediate, reducing environmental impact compared to traditional reagents. This aspect resonates with the increasing focus on eco-friendly pharmaceuticals and green manufacturing practices, which are trending topics in both academic and industrial circles.

The compound's spectroscopic properties, including its NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize CAS 111711-16-1, ensuring compliance with pharmaceutical quality standards. These features make it a reliable choice for preclinical research and API development.

Beyond pharmaceuticals, N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide finds applications in agrochemicals and material science. Its hydrogen-bonding capacity and thermal stability are exploited in the design of functional polymers and catalysts. This multidisciplinary relevance underscores its importance in advancing cutting-edge technologies, from drug delivery systems to smart materials.

As the scientific community continues to explore CAS 111711-16-1, its role in personalized medicine and precision therapeutics is becoming increasingly evident. With ongoing studies into its pharmacokinetics and toxicological profile, this compound is poised to contribute significantly to next-generation therapeutics. Its integration into AI-driven drug discovery platforms further highlights its relevance in the era of digital health innovation.

In summary, N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide (111711-16-1) represents a convergence of chemical versatility and biomedical potential. Its applications span drug development, sustainable chemistry, and advanced materials, making it a compound of enduring interest to researchers and industry professionals alike.